Cas no 84226-38-0 (1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]-)

1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]- structure
84226-38-0 structure
Product name:1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]-
CAS No:84226-38-0
MF:C15H15N2F3
MW:280.2882
CID:727205
PubChem ID:134711

1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]-
    • 4-(3-Trifluoromethylphenyl)-1-(2-cyanoethyl)-1,2,3,6-tetrahydropyridin e hcl
    • 6S8T5HP8CU
    • SCHEMBL9175715
    • 3,6-Dihydro-4-[3-(trifluoromethyl)phenyl]-1(2H)-pyridinepropanenitrile
    • CM-57493
    • XVBCZSYHUGVSIB-UHFFFAOYSA-N
    • CM 57493
    • 1(2H)-Pyridinepropanenitrile, 3,6-dihydro-4-(3-(trifluoromethyl)phenyl)-
    • 3-{4-[3-(trifluoromethyl)phenyl]-3,6-dihydropyridin-1(2H)-yl}propanenitrile
    • 84226-38-0
    • DTXSID001004485
    • 3-[4-[3-(trifluoromethyl)phenyl]-3,6-dihydro-2H-pyridin-1-yl]propanenitrile
    • L002780
    • 1(2H)-Pyridinepropanenitrile, 3,6-dihydro-4-[3-(trifluoromethyl)phenyl]-
    • 4-(3-Trifluoromethylphenyl)-1-(2-cyanoethyl)-1,2,3,6-tetrahydropyridine hcl
    • Inchi: InChI=1S/C15H15F3N2/c16-15(17,18)14-4-1-3-13(11-14)12-5-9-20(10-6-12)8-2-7-19/h1,3-5,11H,2,6,8-10H2
    • InChI Key: XVBCZSYHUGVSIB-UHFFFAOYSA-N
    • SMILES: C1CN(CC=C1C2=CC(=CC=C2)C(F)(F)F)CCC#N

Computed Properties

  • Exact Mass: 316.09500
  • Monoisotopic Mass: 280.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • Density: 1.198
  • Boiling Point: 390.7°C at 760 mmHg
  • Flash Point: 190.1°C
  • Refractive Index: 1.506
  • PSA: 27.03000
  • LogP: 4.44808
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